Cas no 20094-51-3 (1,4-Benzodioxin, 2,3-dihydro-2-(methoxymethyl)-)
20094-51-3 structure
Product Name:1,4-Benzodioxin, 2,3-dihydro-2-(methoxymethyl)-
CAS No:20094-51-3
MF:C10H12O3
MW:180.200483322144
CID:1391520
PubChem ID:12134601
Update Time:2025-04-20
1,4-Benzodioxin, 2,3-dihydro-2-(methoxymethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Benzodioxin, 2,3-dihydro-2-(methoxymethyl)-
- 3-(methoxymethyl)-2,3-dihydro-1,4-benzodioxine
- 20094-51-3
- JKKYNALRFWSDMF-UHFFFAOYSA-N
- 2-methoxymethyl-benzo-1,4-dioxane
- DTXSID50478255
- SCHEMBL6174128
-
- Inchi: 1S/C10H12O3/c1-11-6-8-7-12-9-4-2-3-5-10(9)13-8/h2-5,8H,6-7H2,1H3
- InChI Key: JKKYNALRFWSDMF-UHFFFAOYSA-N
- SMILES: O1C2C=CC=CC=2OCC1COC
Computed Properties
- Exact Mass: 180.07866
- Monoisotopic Mass: 180.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 27.7Ų
Experimental Properties
- PSA: 27.69
1,4-Benzodioxin, 2,3-dihydro-2-(methoxymethyl)- Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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